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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B15553459 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Disperse Yellow 86 is a nitrodiphenylamine dye used primarily for imparting a red-

light yellow or yellow-orange color to synthetic fibers like polyester, polyamide, and acetate

fibers through printing processes.[1] Accurate quantitative analysis of this compound, for

purposes such as purity assessment, determination in textile matrices, or environmental

monitoring, necessitates the precise preparation of analytical standards. This document

provides a detailed protocol for the preparation of primary stock and working standard solutions

of Disperse Yellow 86 suitable for analytical techniques like High-Performance Liquid

Chromatography (HPLC) and UV-Visible Spectrophotometry.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of Disperse Yellow 86 is presented below.

This data is essential for accurate standard preparation and for selecting appropriate analytical

conditions.
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Property Value Reference(s)

Chemical Name

4-(4-ethoxyanilino)-N,N-

dimethyl-3-

nitrobenzenesulfonamide

[2]

Molecular Formula C₁₆H₁₉N₃O₅S [1][2]

Molecular Weight 365.40 g/mol [2]

CAS Number 67338-59-4, 12223-97-1 [1][2]

Appearance Yellow to orange powder [3][4]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), acetone, and

ethanol.[2][3] Insoluble in

water.[3]

[2][3]

Safety and Handling Precautions
Disperse Yellow 86, like many dyes and chemical reagents, requires careful handling to

minimize exposure and ensure laboratory safety.[5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and tightly fitting safety goggles.[6][7]

Ventilation: Handle the solid powder and concentrated solutions in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust or vapors.[6][7]

Handling: Avoid direct contact with skin and eyes.[6] In case of contact, rinse the affected

area thoroughly with water.[6] Avoid generating dust during handling.[7]

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Do not let the chemical enter drains.[6]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[8] If inhaled,

move to fresh air.[5] If swallowed, rinse mouth and do not induce vomiting; seek immediate

medical attention.[5][8]
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Experimental Protocols
The following protocols describe the preparation of a primary stock solution and a subsequent

series of working standards for generating a calibration curve.

Materials and Equipment
Disperse Yellow 86 reference standard (powder)

Dimethyl Sulfoxide (DMSO), HPLC grade

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Deionized water, Type I

Analytical balance (4-decimal place)

Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)

Calibrated micropipettes

Vortex mixer

Ultrasonic bath

Syringe filters (e.g., 0.22 µm or 0.45 µm PTFE)

Amber glass vials for storage

Protocol 1: Preparation of Primary Stock Solution (1000
µg/mL)
This protocol outlines the preparation of a high-concentration stock solution that will be used for

subsequent dilutions.

Weighing: Accurately weigh approximately 10 mg of the Disperse Yellow 86 reference

standard onto a weighing paper using an analytical balance. Record the exact weight.
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Dissolution: Carefully transfer the weighed powder into a 10 mL Class A volumetric flask. Add

approximately 7 mL of DMSO to the flask.

Solubilization: Cap the flask and use a vortex mixer to agitate the solution. If necessary,

place the flask in an ultrasonic bath for 5-10 minutes to ensure the complete dissolution of

the dye.[9]

Dilution to Volume: Once the solid is fully dissolved, allow the solution to return to room

temperature. Carefully add DMSO to the flask until the bottom of the meniscus reaches the

calibration mark.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a clearly labeled amber glass vial. For long-term

storage, keep at -20°C for up to one month or at -80°C for up to six months.[2] For short-term

use, storage at 4°C for up to two years is acceptable for the powder.[2]

Protocol 2: Preparation of Working Standards for
Calibration
This protocol describes the serial dilution of the primary stock solution to create a set of

standards for an analytical calibration curve (e.g., for HPLC analysis). The diluent should

ideally match the initial mobile phase composition of the analytical method.

Prepare Diluent: For a typical reverse-phase HPLC method, a suitable diluent might be a 1:1

mixture of acetonitrile and water.

Serial Dilution: Label a series of volumetric flasks. Perform serial dilutions from the 1000

µg/mL primary stock solution as detailed in the table below to prepare working standards.

Filtration: Before transferring to an autosampler vial for analysis, filter each working standard

through a 0.22 µm or 0.45 µm syringe filter to remove any particulates.[9][10]

Data Presentation: Example Calibration Standards
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The following table provides an example dilution scheme to prepare a five-point calibration

curve from the 1000 µg/mL stock solution.

Target
Concentration
(µg/mL)

Volume of Stock
(1000 µg/mL)

Final Volume (mL) Diluent

100 1.0 mL 10 1:1 ACN/Water

50 0.5 mL 10 1:1 ACN/Water

25 0.25 mL 10 1:1 ACN/Water

10 0.1 mL 10 1:1 ACN/Water

1
0.1 mL of 100 µg/mL

std
10 1:1 ACN/Water

Visualization of Experimental Workflow
The logical flow for the preparation of analytical standards is depicted in the following diagram.
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Workflow for Disperse Yellow 86 Standard Preparation

Stock Solution Preparation

Working Standard Preparation

Weigh Reference
Standard

Add Solvent (DMSO)
& Transfer to Volumetric Flask

Vortex / Sonicate
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Perform Serial Dilutions
with Mobile Phase

Filter with 0.22 µm
Syringe Filter

Working Standards
(Calibration Set)

Analysis by
HPLC / UV-Vis

Click to download full resolution via product page

Caption: Logical workflow for preparing analytical standards of Disperse Yellow 86.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

